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Compound of Interest

Compound Name: (5R)-Dinoprost tromethamine

Cat. No.: B155058 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. (5R)-Dinoprost tromethamine, a synthetic analogue of the naturally

occurring prostaglandin F2α, is classified as a hazardous substance due to its reproductive

toxicity.[1][2][3] Adherence to strict disposal protocols is therefore essential and mandated by

local, regional, national, and international regulations.[1][3] Under no circumstances should this

compound or its contaminated materials be disposed of down the drain or in regular trash.[4]

Hazard Classification
(5R)-Dinoprost tromethamine is recognized as a hazardous substance with the following

primary concerns:

Reproductive Toxicity: It is suspected of damaging fertility or the unborn child.[1][5]

Acute Oral Toxicity: It is harmful if swallowed.[1][2]

Due to these hazards, all waste containing (5R)-Dinoprost tromethamine must be treated as

hazardous waste.[5] This includes the pure compound, solutions, contaminated laboratory

consumables, and rinsate from cleaning glassware.[4][5]
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A systematic approach to the disposal of (5R)-Dinoprost tromethamine is crucial to minimize

exposure and ensure regulatory compliance. The following steps outline the recommended

procedure:

Waste Segregation and Identification: All materials contaminated with (5R)-Dinoprost
tromethamine must be isolated from the general laboratory waste stream. This includes

unused or expired compounds, solutions, pipette tips, vials, gloves, and bench paper.[4][5]

Containerization:

Liquid Waste: Transfer all liquid waste containing (5R)-Dinoprost tromethamine into a

designated, leak-proof, and chemically compatible hazardous waste container with a

secure screw-cap.[4][5]

Solid Waste: Place all contaminated solid materials into a clearly labeled, sealed, and

durable hazardous waste container.[5]

Sharps: Any contaminated sharps, such as needles or broken glass, must be placed in a

designated, puncture-resistant sharps container.[5]

Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste"

and include the full chemical name "(5R)-Dinoprost tromethamine," as well as the

concentration and any solvents present.[4][5]

Storage:

Store the sealed and labeled waste container in a designated, secure, and well-ventilated

Satellite Accumulation Area (SAA) within the laboratory.[4][5]

The container should be kept in secondary containment, such as a chemical-resistant tray,

to manage any potential leaks.[4]

Ensure the storage area is away from incompatible materials.[5]

Containers must remain closed except when adding waste.[5]

Disposal of Empty Containers:
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Original containers of (5R)-Dinoprost tromethamine must be triple-rinsed with a suitable

solvent.[4][5]

The rinsate from this process is considered hazardous waste and must be collected and

disposed of accordingly.[4][5]

After triple-rinsing, the label on the container should be defaced or removed before it can

be disposed of as non-hazardous waste.[4][6]

Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.[4][5]

Complete all necessary paperwork, including a hazardous waste tag with a detailed

description of the contents.[5]

Quantitative Data Summary
While specific concentration limits for disposal are determined by local regulations and

institutional policies, the following table summarizes key hazard data for (5R)-Dinoprost
tromethamine.

Hazard Category Value Source

Acute Toxicity (Oral) LD50: 186 mg/kg (mouse) [5]

LD50: 228 mg/kg (rat) [5]

Reproductive Toxicity
Suspected of damaging fertility

or the unborn child
[1][5]

Note: LD50 refers to the lethal dose at which 50% of the test subjects die.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of (5R)-Dinoprost tromethamine waste in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b155058?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Prostaglandin_K1_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Prostaglandin_E1_d9_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Prostaglandin_K1_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Prostaglandin_E1_d9_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Prostaglandin_K1_A_Guide_for_Laboratory_Professionals.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Prostaglandin_K1_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Prostaglandin_E1_d9_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Prostaglandin_E1_d9_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b155058?utm_src=pdf-body
https://www.benchchem.com/product/b155058?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Prostaglandin_E1_d9_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Prostaglandin_E1_d9_A_Guide_for_Laboratory_Professionals.pdf
https://file.medchemexpress.com/batch_PDF/HY-12956A/Dinoprost-tromethamine-salt-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Prostaglandin_E1_d9_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b155058?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation

Waste Segregation & Containerization

Storage & Disposal

Identify Waste:
(5R)-Dinoprost tromethamine

(Pure compound, solutions, contaminated materials)

Liquid Waste

Solid Waste
(Gloves, wipes, etc.)

Sharps Waste
(Needles, broken glass) Empty Containers

Collect in Labeled,
Leak-Proof Container

Collect in Labeled,
Sealed Container

Collect in Puncture-
Resistant Sharps Container

Triple-Rinse with
Suitable Solvent

Store in Designated
Satellite Accumulation Area (SAA)

with Secondary Containment

Collect Rinsate as
Hazardous Waste

Dispose of Rinsed Container
as Non-Hazardous Waste

Contact Environmental
Health & Safety (EHS)

for Pickup

Complete Hazardous
Waste Manifest/Tag

Final Disposal by
Licensed Waste Management

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b155058?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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